Cas no 1805085-84-0 (Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate)

• Product Name: Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate
• CAS No: 1805085-84-0
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4874738
• Update Time: 2025-07-18

Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)4-3-14-5(2-13)7(10)6(4)8(11)12/h3,8H,1H3
• InChI Key： HGZMJHSKZXEERC-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=CC(C(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate

Comprehensive Overview of Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS No. 1805085-84-0)

Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS No. 1805085-84-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the fluoropyridine core, make it a valuable building block for designing compounds with enhanced bioactivity and metabolic stability.

The growing interest in fluorinated compounds stems from their ability to modulate the physicochemical properties of molecules, such as lipophilicity, bioavailability, and binding affinity. Researchers and industries are increasingly exploring Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate for its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its carboxylate ester moiety further enhances its versatility, allowing for facile derivatization and integration into complex molecular architectures.

In the context of agrochemical innovation, this compound has shown promise as a precursor for novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals is a trending strategy to improve their efficacy and environmental profile. As sustainability becomes a focal point in agricultural practices, the demand for eco-friendly fluorinated intermediates like Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate is expected to rise.

From a synthetic chemistry perspective, the preparation of Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalyzed fluorination are frequently employed to optimize the production process. These methods align with the broader industry shift toward green chemistry and process intensification, which aim to reduce waste and energy consumption.

The analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality standards. Its stability under various storage conditions and compatibility with common solvents further contribute to its utility in laboratory and industrial settings.

As the scientific community continues to explore the potential of fluorinated heterocycles, Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate stands out as a compound of significant interest. Its applications span across diverse domains, including material science, where it may contribute to the development of advanced polymers and coatings with tailored properties.

In summary, Methyl 2-cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS No. 1805085-84-0) represents a cutting-edge intermediate with broad applicability in modern chemistry. Its unique structural attributes and functional groups position it as a key player in the ongoing quest for innovative solutions in pharmaceuticals, agrochemicals, and beyond.